Cas no 2138429-55-5 (1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid)

• Product Name: 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• CAS No: 2138429-55-5
• MF: C₁₈H₁₇F₂NO₅
• MW: 365.328092336655
• CID: 5893799
• PubChem ID: 165489748
• Update Time: 2025-05-19

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-(tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
• 2138429-55-5
• EN300-1165666
• 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

• Inchi： 1S/C18H17F2NO5/c1-18(2,3)26-15(22)9-21-8-11(6-12(16(21)23)17(24)25)10-4-5-13(19)14(20)7-10/h4-8H,9H2,1-3H3,(H,24,25)
• InChI Key： BNHCHMXLRFNMNQ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1C=C(C(=O)O)C(N(C=1)CC(=O)OC(C)(C)C)=O)F

Computed Properties

• Exact Mass: 365.10747897g/mol
• Monoisotopic Mass: 365.10747897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 665
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.9Ų

Additional information on 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138429-55-5): A Comprehensive Overview

1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid (CAS No. 2138429-55-5) is a specialized organic compound that has garnered significant attention in the pharmaceutical and chemical research communities. This compound, with its unique structural features, presents a fascinating case study in modern synthetic chemistry and drug development. Its molecular structure combines a pyridine-3-carboxylic acid core with tert-butoxy and difluorophenyl substituents, making it particularly interesting for researchers exploring novel bioactive molecules.

The chemical properties of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid are characterized by its moderate polarity due to the presence of both hydrophobic (tert-butoxy and difluorophenyl groups) and hydrophilic (carboxylic acid moiety) components. This amphiphilic nature contributes to its potential applications in medicinal chemistry, where such properties often influence drug solubility and bioavailability. Recent studies in ADME (Absorption, Distribution, Metabolism, and Excretion) prediction models suggest that compounds with similar structural motifs may exhibit favorable pharmacokinetic profiles.

In the context of current research trends, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has been investigated for its potential as a pharmaceutical intermediate in the development of novel therapeutic agents. The presence of the difluorophenyl moiety is particularly noteworthy, as fluorinated compounds have become increasingly important in modern drug design due to their ability to modulate biological activity and improve metabolic stability. This aligns with the growing demand for fluorine-containing pharmaceuticals, which currently represent about 20-25% of all FDA-approved drugs.

The synthetic route to 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid typically involves multi-step organic transformations, including esterification, condensation reactions, and selective functionalization. Recent advances in green chemistry have prompted researchers to explore more sustainable synthetic approaches for such compounds, addressing the pharmaceutical industry's increasing focus on environmentally friendly synthesis methods. The tert-butoxy protecting group in this molecule serves as an excellent example of strategic protection-deprotection chemistry widely used in complex molecule synthesis.

From an analytical perspective, 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid can be characterized using various spectroscopic techniques. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly 1H NMR and 13C NMR, provides detailed information about its molecular structure, while Mass Spectrometry (MS) confirms its molecular weight. The compound's purity can be assessed using High-Performance Liquid Chromatography (HPLC), a critical quality control measure for pharmaceutical intermediates.

The potential applications of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid extend beyond pharmaceuticals. Recent patent literature suggests interest in its derivatives for material science applications, particularly in the development of specialized organic electronic materials. The conjugated system in its structure may offer interesting electronic properties worth exploring for optoelectronic devices or organic semiconductors, areas that have seen tremendous growth in recent years.

Storage and handling of 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid require standard laboratory precautions for organic compounds. It should be stored in a cool, dry place, protected from light and moisture to maintain its stability. While not classified as hazardous under standard regulations, proper laboratory safety protocols should always be followed when working with this or any chemical substance.

The market for specialized chemical intermediates like 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid has shown steady growth, driven by increasing R&D investments in the pharmaceutical sector. Current market analysis indicates particular demand for fluorinated building blocks and heterocyclic compounds, positioning this chemical as a potentially valuable research material. Its CAS number (2138429-55-5) serves as a unique identifier crucial for procurement and regulatory documentation in the chemical industry.

Future research directions for 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid may include exploration of its biological activity profile, optimization of its synthetic route for scale-up production, and investigation of its derivatives for various applications. The compound's structural features make it a promising candidate for structure-activity relationship (SAR) studies, particularly in the context of developing new enzyme inhibitors or receptor modulators.

For researchers and procurement specialists seeking 1-[2-(Tert-butoxy)-2-oxoethyl]-5-(3,4-difluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid, it's essential to verify the supplier's certificate of analysis (CoA) and ensure proper documentation of the compound's purity and characteristics. The chemical's specialized nature means it may be available through custom synthesis services from reputable fine chemical suppliers, with lead times varying based on complexity and quantity requirements.